Cas no 219652-18-3 (4-Pyridazinecarboxylic acid, 3,6-dimethyl-5-phenyl-, methyl ester)

• Product Name: 4-Pyridazinecarboxylic acid, 3,6-dimethyl-5-phenyl-, methyl ester
• CAS No: 219652-18-3
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 1405133
• Update Time: 2024-08-15

4-Pyridazinecarboxylic acid, 3,6-dimethyl-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 3,6-dimethyl-5-phenyl-, methyl ester

• Inchi： 1S/C14H14N2O2/c1-9-12(11-7-5-4-6-8-11)13(14(17)18-3)10(2)16-15-9/h4-8H,1-3H3
• InChI Key： PNTFRPVHUPGCNT-UHFFFAOYSA-N
• SMILES： C1(C)=NN=C(C)C(C2=CC=CC=C2)=C1C(OC)=O

Computed Properties

• Exact Mass: 242.10562

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 414.4±45.0 °C(Predicted)
• PSA: 52.08
• pka: 1.53±0.10(Predicted)